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Compound of Interest

Compound Name: Thiophen-3-ol

Cat. No.: B168786 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Thiophen-3-ol is not readily available. The

following disposal procedures are based on the known hazards of structurally similar

compounds, including thiophene and its derivatives.[1][2] It is imperative that all handling and

disposal activities are conducted in strict accordance with local, state, and federal regulations

and under the supervision of trained personnel. This guide is intended for researchers,

scientists, and drug development professionals to ensure the safe disposal of Thiophen-3-ol.

Hazard Profile and Safety Precautions
Thiophen-3-ol is presumed to share hazards with other thiophene derivatives. These

compounds are often flammable, toxic, and pose environmental risks.[1][3] All handling and

disposal preparation should be performed in a certified chemical fume hood.

Potential Hazards:

Flammability: Thiophene and its derivatives are often flammable liquids, and their vapors can

form explosive mixtures with air.[1][4] Keep the compound away from heat, sparks, open

flames, and hot surfaces.[5] Use of explosion-proof electrical equipment is recommended.

Toxicity: Assumed to be harmful if swallowed, in contact with skin, or inhaled.[6] May cause

serious skin and eye irritation.[6] Avoid all personal contact, including the inhalation of

vapors.[3] Do not eat, drink, or smoke when handling this product.
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Environmental Hazards: Harmful to aquatic life with long-lasting effects.[3] Avoid release into

the environment.[1]

Reactivity: May react with strong oxidizing agents.[1][3]

Quantitative Safety Data (Reference: Thiophene)
The following table summarizes key quantitative safety data for Thiophene, which should be

considered as a reference for handling Thiophen-3-ol.

Property Value Source(s)

Flash Point -1 °C (30 °F) [7]

Auto-Ignition Temperature 395 °C (743 °F) [4]

Flammability Limits Lower: 1.5%Upper: 12.5% [4]

Boiling Point 84 °C (183 °F) [7]

Molecular Formula C₄H₄OS N/A

Molecular Weight 100.14 g/mol N/A

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Thiophen-3-ol for disposal:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[6][8]

Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile) are

required.[1][9] Gloves must be inspected before use.

Respiratory Protection: All handling and disposal procedures must be conducted in a

certified chemical fume hood to prevent inhalation of vapors.[1] If exposure limits are

exceeded, a full-face respirator may be necessary.[8]

Step-by-Step Disposal Protocol
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The primary method for disposing of Thiophen-3-ol is through a licensed hazardous waste

disposal company.[2] Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[1][3]

Segregation:

Immediately segregate waste containing Thiophen-3-ol at the point of generation.[2] This

includes unused material, contaminated solvents, and disposable labware (e.g., gloves,

pipette tips).

Do not mix this waste with non-hazardous materials or other incompatible chemical waste.

[2]

Waste Containerization:

Collect all Thiophen-3-ol waste in a dedicated, leak-proof, and chemically compatible

container.[1][2] A glass container is generally suitable.[1]

The container must be kept tightly closed except when adding waste.[2][5]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Thiophen-3-ol," and a list of any other contents.

Indicate the primary hazards (e.g., Flammable, Toxic, Environmental Hazard).[2]

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area must be well-ventilated, cool, dry, and away from heat or ignition sources.[2][4]

[5]

Ensure the storage area has secondary containment to capture any potential leaks.[2]
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Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[1][2]

Provide a full characterization of the waste to the disposal service.[2]

Spill Cleanup Procedure
In the event of a spill, adhere to the following procedures:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.[1] Move

upwind of the spill.[3]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

Remove all ignition sources.[3][5]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as vermiculite, dry sand, or earth.[1] Do not use combustible materials like paper

towels.[1]

Cleanup:

Wearing the appropriate PPE, use non-sparking tools to carefully collect the absorbent

material.[1]

Place the collected material into a sealed, properly labeled container for hazardous waste

disposal.[1][6]

Decontamination: Thoroughly clean the spill area with a suitable solvent. Collect all cleaning

materials and rinsate as hazardous waste.[1][3] Do not allow wash water to enter drains.[3]

Reporting: Report the spill to your institution's EHS department.[1]

Disposal Workflow Diagram
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Caption: Logical workflow for the safe disposal of Thiophen-3-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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